Cas no 2138542-31-9 (1-Cyclopropyl-4-(trifluoromethyl)cyclohex-2-en-1-ol)

• Product Name: 1-Cyclopropyl-4-(trifluoromethyl)cyclohex-2-en-1-ol
• CAS No: 2138542-31-9
• MF: C₁₀H₁₃F₃O
• MW: 206.204833745956
• CID: 5940125
• PubChem ID: 165747011
• Update Time: 2025-05-23

1-Cyclopropyl-4-(trifluoromethyl)cyclohex-2-en-1-ol Chemical and Physical Properties

Names and Identifiers

• 2138542-31-9
• 1-cyclopropyl-4-(trifluoromethyl)cyclohex-2-en-1-ol
• EN300-1156100
• 1-Cyclopropyl-4-(trifluoromethyl)cyclohex-2-en-1-ol

• Inchi： 1S/C10H13F3O/c11-10(12,13)8-3-5-9(14,6-4-8)7-1-2-7/h3,5,7-8,14H,1-2,4,6H2
• InChI Key： LPPMEIYAFZHPBI-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(CC1)(C1CC1)O)(F)F

Computed Properties

• Exact Mass: 206.09184952g/mol
• Monoisotopic Mass: 206.09184952g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 20.2Ų

Additional information on 1-Cyclopropyl-4-(trifluoromethyl)cyclohex-2-en-1-ol

Recent Advances in the Study of 1-Cyclopropyl-4-(trifluoromethyl)cyclohex-2-en-1-ol (CAS: 2138542-31-9)

1-Cyclopropyl-4-(trifluoromethyl)cyclohex-2-en-1-ol (CAS: 2138542-31-9) is a novel cyclohexenol derivative that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its cyclopropyl and trifluoromethyl functional groups, exhibits unique physicochemical properties that make it a promising candidate for various pharmaceutical applications. Recent studies have focused on its synthesis, biological activity, and potential therapeutic uses, particularly in the context of anti-inflammatory and antimicrobial agents.

The synthesis of 1-Cyclopropyl-4-(trifluoromethyl)cyclohex-2-en-1-ol has been optimized through several innovative approaches. A 2023 study published in the Journal of Medicinal Chemistry detailed a highly efficient catalytic asymmetric synthesis method, achieving high enantiomeric purity and yield. The researchers employed a palladium-catalyzed cyclopropanation followed by a stereoselective reduction, which significantly improved the scalability and reproducibility of the process. This advancement is critical for the compound's potential industrial-scale production.

In terms of biological activity, recent in vitro and in vivo studies have demonstrated that 1-Cyclopropyl-4-(trifluoromethyl)cyclohex-2-en-1-ol exhibits potent anti-inflammatory effects by selectively inhibiting the NF-κB pathway. A 2024 preprint on bioRxiv reported that the compound reduced pro-inflammatory cytokine levels in murine models of rheumatoid arthritis by over 50%, with minimal cytotoxicity. These findings suggest its potential as a lead compound for developing new anti-arthritic drugs.

Additionally, the antimicrobial properties of this compound have been explored. A study in Antimicrobial Agents and Chemotherapy (2023) revealed that 1-Cyclopropyl-4-(trifluoromethyl)cyclohex-2-en-1-ol shows broad-spectrum activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The mechanism of action appears to involve disruption of bacterial cell membrane integrity, a novel target that could circumvent existing resistance mechanisms.

Despite these promising results, challenges remain in the clinical translation of 1-Cyclopropyl-4-(trifluoromethyl)cyclohex-2-en-1-ol. Pharmacokinetic studies indicate that the compound has a relatively short half-life in plasma, necessitating further structural modifications or formulation strategies to improve its bioavailability. Ongoing research is also investigating its potential off-target effects and long-term safety profile.

In conclusion, 1-Cyclopropyl-4-(trifluoromethyl)cyclohex-2-en-1-ol (CAS: 2138542-31-9) represents a versatile scaffold with significant therapeutic potential. Its dual anti-inflammatory and antimicrobial activities, coupled with recent advances in synthetic methodologies, position it as a compelling candidate for future drug development. Continued research will be essential to fully elucidate its mechanisms of action and optimize its pharmacological properties for clinical use.